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Introduction
Dual-specificity tyrosine-phosphorylation-regulated kinase 1A (DYRK1A) is a serine/threonine

kinase that plays a critical role in a variety of cellular processes, including cell cycle regulation,

neuronal development, and apoptosis.[1][2][3] Its dysregulation has been implicated in several

pathological conditions, including Down syndrome, Alzheimer's disease, and certain types of

cancer.[1][4] As a negative regulator of the cell cycle, inhibition of DYRK1A has emerged as a

promising therapeutic strategy to promote cell proliferation, particularly in the context of

regenerative medicine.[5][6]

Dyrk1A-IN-8, also known as ID-8, is an inhibitor of DYRK1A.[5][7] High-throughput screening

has identified ID-8 as a compound that can stimulate the proliferation of human kidney tubular

epithelial cells and embryonic stem cells.[5][7] These application notes provide detailed

protocols for utilizing Dyrk1A-IN-8 in high-throughput screening (HTS) campaigns to identify

modulators of cell proliferation and for characterizing its inhibitory activity against DYRK1A.

Quantitative Data
The following tables summarize the quantitative data for Dyrk1A-IN-8 (ID-8) and other relevant

DYRK1A inhibitors.

Table 1: Inhibitor Activity against DYRK1A
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Compound Target Kd (nM) IC50 (nM) Assay Type Reference

Dyrk1A-IN-8

(ID-8)
DYRK1A 120 -

Competition

Binding

Assay

[5]

Harmine DYRK1A 5.1 ~50

Competition

Binding

Assay,

Kinase Assay

[5][8]

Dyrk1A-IN-3 DYRK1A - 76 Not Specified [4]

Table 2: Kinase Selectivity of Dyrk1A-IN-8 (ID-8) and Harmine

Compound DYRK1A Kd (nM) DYRK2 Kd (nM) Reference

Dyrk1A-IN-8 (ID-8) 120 >30,000 [5]

Harmine 5.1 310 [5]

Signaling Pathways and Experimental Workflows
DYRK1A Signaling Pathway in Cell Cycle Regulation
DYRK1A negatively regulates cell cycle progression by phosphorylating key proteins such as

Cyclin D1, leading to its degradation, and modulating the activity of transcription factors like

NFAT (Nuclear Factor of Activated T-cells).[6][9] Inhibition of DYRK1A by Dyrk1A-IN-8 can

therefore promote cell cycle entry and proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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